Cas no 160219-82-9 (4-(Allylamino)-3-nitrobenzoic acid)

• Product Name: 4-(Allylamino)-3-nitrobenzoic acid
• CAS No: 160219-82-9
• MF: C₁₀H₁₀N₂O₄
• MW: 222.197402477264
• MDL: MFCD11131943
• CID: 2780185
• PubChem ID: 11715531
• Update Time: 2025-10-31

4-(Allylamino)-3-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(allylamino)-3-nitrobenzoic acid
• 3-nitro-4-(prop-2-enylamino)benzoic Acid
• Benzoic acid, 3-nitro-4-(2-propenylamino)-
• 3-Nitro-4-allylaminobenzoic acid
• 160219-82-9
• CHEMBL236013
• SCHEMBL8893097
• DTXSID40471053
• 4-(allylamino)-3-nitrobenzoicacid
• AKOS000216026
• CLXPQLMFDNLGKL-UHFFFAOYSA-N
• 4-(Allylamino)-3-nitrobenzoic acid

• MDL： MFCD11131943
• Inchi： 1S/C10H10N2O4/c1-2-5-11-8-4-3-7(10(13)14)6-9(8)12(15)16/h2-4,6,11H,1,5H2,(H,13,14)
• InChI Key： CLXPQLMFDNLGKL-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=C(C=1)[N+](=O)[O-])NCC=C)=O

Computed Properties

• Exact Mass: 222.06405680g/mol
• Monoisotopic Mass: 222.06405680g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 95.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives

Additional information on 4-(Allylamino)-3-nitrobenzoic acid

Research Update on 4-(Allylamino)-3-nitrobenzoic acid (CAS: 160219-82-9): Recent Advances and Applications

4-(Allylamino)-3-nitrobenzoic acid (CAS: 160219-82-9) is a nitrobenzoic acid derivative that has garnered significant attention in chemical biology and pharmaceutical research due to its versatile chemical properties and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of novel bioactive compounds, particularly in the development of antimicrobial and anticancer agents. This research brief synthesizes the latest findings on this compound, highlighting its chemical characteristics, biological activities, and emerging applications in drug discovery.

Structural analysis reveals that the presence of both the allylamino and nitro groups on the benzoic acid scaffold imparts unique electronic and steric properties to 160219-82-9, making it a valuable building block for medicinal chemistry. A 2023 study published in Bioorganic & Medicinal Chemistry demonstrated its effectiveness as a precursor in the synthesis of novel tyrosine kinase inhibitors, showing promising activity against resistant cancer cell lines. The compound's ability to undergo various chemical transformations, including nucleophilic substitutions and cyclization reactions, has expanded its utility in combinatorial chemistry approaches.

Recent pharmacological investigations have uncovered new dimensions of 4-(Allylamino)-3-nitrobenzoic acid's biological activity. Research from the University of Cambridge (2024) identified its potential as a modulator of bacterial efflux pumps, with particular efficacy against Gram-positive pathogens when incorporated into hybrid molecules. The nitro group appears crucial for this activity, suggesting possible redox-mediated mechanisms of action. Concurrently, studies at the National Institutes of Health have explored its use in PROTAC (proteolysis targeting chimera) development, leveraging its ability to form stable interactions with E3 ubiquitin ligases.

The compound's safety profile and pharmacokinetic properties have been the subject of recent optimization efforts. A 2024 structure-activity relationship study published in European Journal of Medicinal Chemistry systematically modified various positions on the 160219-82-9 scaffold, identifying derivatives with improved metabolic stability while maintaining target engagement. These advancements address previous challenges regarding the compound's bioavailability and have opened new avenues for its clinical translation.

Emerging applications extend beyond traditional drug development. A groundbreaking 2023 study in Nature Chemical Biology reported the use of 4-(Allylamino)-3-nitrobenzoic acid as a photoswitchable pharmacophore in optochemical genetics, enabling precise spatiotemporal control of biological activity. This innovation highlights the compound's potential in cutting-edge therapeutic modalities and research tools. Additionally, its incorporation into metal-organic frameworks for controlled drug release systems represents another exciting development in materials science applications.

Looking forward, several clinical trials are anticipated to evaluate derivatives of 160219-82-9 in various therapeutic areas. The compound's versatility continues to inspire novel chemical strategies, with recent computational studies predicting additional bioactive conformations and potential target proteins. As research progresses, 4-(Allylamino)-3-nitrobenzoic acid stands as a compelling example of how strategic modification of simple chemical scaffolds can yield diverse and valuable biological activities, reinforcing its importance in contemporary drug discovery pipelines.